Cas no 54522-22-4 ((3Ar,5R,6S,6aR)-2,2-dimethyl-6-phenylmethoxy-5-[(1R)-1-phenylmethoxyethyl]-3a,5,6,6a-tetrahydrofuro[2,3-d][1,3]dioxole)

(3Ar,5R,6S,6aR)-2,2-dimethyl-6-phenylmethoxy-5-[(1R)-1-phenylmethoxyethyl]-3a,5,6,6a-tetrahydrofuro[2,3-d][1,3]dioxole structure
54522-22-4 structure
Product Name:(3Ar,5R,6S,6aR)-2,2-dimethyl-6-phenylmethoxy-5-[(1R)-1-phenylmethoxyethyl]-3a,5,6,6a-tetrahydrofuro[2,3-d][1,3]dioxole
CAS No:54522-22-4
MF:C23H28O5
MW:384.465427398682
CID:2670129
Update Time:2023-08-06

(3Ar,5R,6S,6aR)-2,2-dimethyl-6-phenylmethoxy-5-[(1R)-1-phenylmethoxyethyl]-3a,5,6,6a-tetrahydrofuro[2,3-d][1,3]dioxole Chemical and Physical Properties

Names and Identifiers

    • 3-O,5-O-Dibenzyl-1-O,2-O-isopropylidene-6-deoxy-α-D-glucofuranose
    • 3-O,5-O-Dibenzyl-1-O,2-O-isopropylidene-6-deoxy-alpha-D-glucofuranose
    • (3Ar,5R,6S,6aR)-2,2-dimethyl-6-phenylmethoxy-5-[(1R)-1-phenylmethoxyethyl]-3a,5,6,6a-tetrahydrofuro[
    • (3Ar,5R,6S,6aR)-2,2-dimethyl-6-phenylmethoxy-5-[(1R)-1-phenylmethoxyethyl]-3a,5,6,6a-tetrahydrofuro[2,3-d][1,3]dioxole
    • Inchi: 1S/C23H28O5/c1-16(24-14-17-10-6-4-7-11-17)19-20(25-15-18-12-8-5-9-13-18)21-22(26-19)28-23(2,3)27-21/h4-13,16,19-22H,14-15H2,1-3H3/t16-,19-,20+,21-,22-/m1/s1
    • InChI Key: SEPFAPQETMJNDI-RECXWPGBSA-N
    • SMILES: O1[C@H]2[C@@H]([C@H]([C@H]1[C@@H](C)OCC1C=CC=CC=1)OCC1C=CC=CC=1)OC(C)(C)O2

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 7
  • Complexity: 483
  • Topological Polar Surface Area: 46.2
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